Cas no 7496-59-5 ( )

• Product Name: &nbsp
• CAS No: 7496-59-5
• MF: C₁₁H₉BrN₂S
• MW: 281.171560049057
• CID: 980709
• PubChem ID: 346934
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole
• 3-(4-bromophenyl)-5-(4-methoxyphenyl)[1,2,4]oxadiazole
• 3-(4-bromo-phenyl)-5,6-dihydro-imidazo[2,1-b]thiazole
• 3-(p-Bromphenyl)-5,6-dihydro-imidazo< 2,1-b> thiazol
• 3-p-bromophenyl-5,6-dihydro-4H-imidazo< 2,1-b> thiazole
• AC1LG6VR
• ACMC-1CTRS
• ANW-27568
• CTK4H0144
• STK010011
• CHEMBL1594632
• NSC-405302
• PSW3ZEE5Q2
• CB05101
• Cambridge id 5221894
• MLS000709358
• SCHEMBL4104936
• NSC405302
• CBMicro_013613
• 3-(4-Bromophenyl)-5,6-dihydroimidazo(2,1-b)(1,3)thiazole
• 7496-59-5
• NSC223276
• HMS1612F12
• SMR000290025
• Imidazo(2,1-b)(1,3)thiazole, 3-(4-bromophenyl)-5,6-dihydro-
• 3-(p-Bromophenyl)-5,6-dihydro-4H-imidazo[2,1-b]thiazole
• SMSF0004784
• WAY-312687-A
• NSC 405302
• AKOS000606761
• DTXSID10996465
• BIM-0013498.P001
• Imidazo[2,1-b]thiazole, 3-(p-bromophenyl)-5,6-dihydro-
• HMS2669M19
• NCGC00245079-01
• 3-(4-bromophenyl)-5,6-dihydroimidazo[2,1-b]thiazole
• STK026975
• &nbsp;

• Inchi： 1S/C11H9BrN2S/c12-9-3-1-8(2-4-9)10-7-15-11-13-5-6-14(10)11/h1-4,7H,5-6H2
• InChI Key： PVPFCMJKVBCGES-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CSC2=NCCN12

Computed Properties

• Exact Mass: 279.96707
• Monoisotopic Mass: 279.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 15.6
• LogP: 2.32900